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Compound of Interest

Compound Name: Docosyl acrylate

cat. No.: B102722

Technical Guide: Docosyl Acrylate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Docosyl acrylate (also known as behenyl acrylate) is a long-chain alkyl acrylate monomer. Its
chemical structure, characterized by a 22-carbon alkyl chain (docosyl group) attached to an
acrylate functional group, imparts unique properties to the polymers derived from it. This
document provides a technical overview of docosyl acrylate, including its molecular
properties, a representative synthesis protocol, and its primary applications.

Molecular Profile

The fundamental molecular characteristics of docosyl acrylate are summarized below.

Property Value Reference
Chemical Formula C2s5Has02 [L12113114115]116]
Molecular Weight 380.66 g/mol [3114]

IUPAC Name docosyl prop-2-enoate [1]

CAS Number 18299-85-9 [2][3]
Appearance White solid/powder to lump [3]

Melting Point 45.0t049.0 °C [2][6]
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Synthesis of Poly(docosyl acrylate)

Docosyl acrylate serves as a monomer for the synthesis of polymers with specific properties,
such as hydrophobicity and water resistance. A common method for polymerizing docosyl
acrylate is through free-radical polymerization.

Experimental Protocol: Free-Radical Polymerization

This protocol describes the synthesis of poly(docosyl acrylate) via a solution polymerization
method.

Materials:

Docosyl acrylate monomer

e Benzoyl peroxide (initiator)

o Tetrahydrofuran (THF), anhydrous (solvent)

e Methanol (precipitating solvent)

» Nitrogen or Argon gas (inert atmosphere)

o Reaction flask with a condenser

o Magnetic stirrer and heating mantle

« Filtration apparatus

Vacuum oven

Methodology:

o Reaction Setup: In a clean, dry reaction flask equipped with a condenser and a magnetic stir
bar, dissolve the docosyl acrylate monomer in anhydrous tetrahydrofuran.

 Inert Atmosphere: Purge the solution with a gentle stream of nitrogen or argon gas for
approximately 30 minutes to remove any dissolved oxygen, which can inhibit the
polymerization process.
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e Initiator Addition: Under the inert atmosphere, add the benzoyl peroxide initiator to the
reaction mixture. The amount of initiator will depend on the desired molecular weight of the
polymer.

o Polymerization: Heat the reaction mixture to the reflux temperature of tetrahydrofuran
(approximately 66 °C) and maintain stirring. The polymerization reaction is typically allowed
to proceed for several hours (e.g., 8-24 hours).

o Precipitation: After the reaction is complete, cool the flask to room temperature. Slowly pour
the viscous polymer solution into a beaker containing a large excess of cold methanol while
stirring vigorously. This will cause the poly(docosyl acrylate) to precipitate out of the
solution.

« Isolation and Purification: Collect the precipitated polymer by filtration. Wash the polymer
with fresh methanol to remove any unreacted monomer and initiator fragments.

» Drying: Dry the purified polymer in a vacuum oven at a temperature below its melting point
until a constant weight is achieved.

Characterization Techniques

The synthesized poly(docosyl acrylate) and the monomer can be characterized using various
analytical techniques to determine their structure, composition, and purity.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR can be used to confirm
the chemical structure of the docosyl acrylate monomer and to analyze the microstructure
of the resulting polymer.

o Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR is useful for identifying the
characteristic functional groups present in the monomer and polymer, such as the ester
carbonyl group and the long alkyl chain.

e Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS can be employed to assess the
purity of the docosyl acrylate monomer and to identify any residual monomers in the
polymer.

Applications
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Docosyl acrylate is primarily used as a monomer in the synthesis of polymers for various
industrial applications. The long alkyl chain imparts significant hydrophobicity, water resistance,
and abrasion resistance to the resulting polymers.[3] Key application areas include:

o Coatings and Inks: Used to create water-repellent and durable coatings.[3]

o Adhesives and Sealants: Contributes to the formulation of adhesives and sealants with
enhanced moisture resistance.

o Textile and Leather Treatment: Polymers of docosyl acrylate can be used as waterproofing
and oil-proofing agents for fabrics and leather.[3]

o Pour Point Depressants: Added to oils to improve their flow properties at low temperatures.

[3]

Workflow and Diagrams
Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of poly(docosyl acrylate) via
free-radical polymerization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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